Cas no 14526-99-9 (2-Octanamine,N-methyl-N-2-propyn-1-yl-)

• Product Name: 2-Octanamine,N-methyl-N-2-propyn-1-yl-
• CAS No: 14526-99-9
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 181805
• PubChem ID: 26722
• Update Time: 2025-04-19

2-Octanamine,N-methyl-N-2-propyn-1-yl- Chemical and Physical Properties

Names and Identifiers

• 2-Octanamine,N-methyl-N-2-propyn-1-yl-
• N-methyl-N-prop-2-ynyloctan-2-amine
• 14526-99-9
• HEPTYLAMINE, N,1-DIMETHYL-N-2-PROPYNYL-
• N,1-Dimethyl-N-2-propynylheptylamine
• N-methyl-N-(prop-2-yn-1-yl)octan-2-amine
• DTXSID30932547
• BRN 2239496

• Inchi： 1S/C12H23N/c1-5-7-8-9-10-12(3)13(4)11-6-2/h2,12H,5,7-11H2,1,3-4H3
• InChI Key： ZIEVEMJNFUFOKC-UHFFFAOYSA-N
• SMILES： N(C)(CC#C)C(C)CCCCCC

Computed Properties

• Exact Mass: 181.18319
• Monoisotopic Mass: 181.18305
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2
• XLogP3: 3.7

Experimental Properties

• Density: 0.831
• Boiling Point: 239.1°Cat760mmHg
• Flash Point: 89.8°C
• Refractive Index: 1.455
• PSA: 3.24